Riboadenosine-substituted DNA probes for self-illuminating real-time monitoring of exonuclease III activity and exonuclease III-assisted target recycling†
Chemical Communications Pub Date: 2014-06-04 DOI: 10.1039/C4CC03021D
Abstract
We develop a riboadenosine-substituted DNA probe-based bioluminescence method for real-time monitoring of exonuclease III (Exo III) activity and Exo III-assisted target recycling. This method employs the target-dependent ATP as the bioluminescence reporter without the involvement of any sophisticated luciferase manipulations, and the glow-type reaction kinetics facilitates the performance of imaging assay.
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